Cas no 1779900-08-1 (2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid)

• Product Name: 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid
• CAS No: 1779900-08-1
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5938211
• PubChem ID: 84798507
• Update Time: 2025-06-07

2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid
• 1779900-08-1
• EN300-1758395
• 2-{1-[4-(dimethylamino)-3-fluorophenyl]cyclopropyl}acetic acid

• Inchi： 1S/C13H16FNO2/c1-15(2)11-4-3-9(7-10(11)14)13(5-6-13)8-12(16)17/h3-4,7H,5-6,8H2,1-2H3,(H,16,17)
• InChI Key： ZYDPECQSVLYIGN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CC(=O)O)CC1)N(C)C

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid

Introduction to 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid (CAS No. 1779900-08-1)

2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid (CAS No. 1779900-08-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to this compound.

The molecular structure of 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid is particularly noteworthy. The presence of a cyclopropyl ring, a fluorinated phenyl group, and a dimethylamino moiety contributes to its distinct chemical properties. These structural elements not only influence the compound's solubility and stability but also play a crucial role in its biological activity. The cyclopropyl ring, for instance, is known to enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability.

Recent studies have highlighted the potential of 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects. It has been found to reduce oxidative stress and inhibit neuroinflammation, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid has also demonstrated anti-inflammatory activity. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid has been extensively studied to evaluate its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.

Beyond its therapeutic applications, 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid has also been studied for its potential as a research tool. Its unique chemical structure makes it an ideal candidate for use in biochemical assays and cell-based studies aimed at understanding complex biological processes. For example, researchers at Harvard University have utilized this compound to investigate the mechanisms underlying cellular senescence and aging.

In conclusion, 2-{1-4-(dimethylamino)-3-fluorophenylcyclopropyl}acetic acid (CAS No. 1779900-08-1) is a promising compound with a wide range of potential applications in both therapeutic and research settings. Its unique chemical structure confers favorable pharmacological properties, making it an attractive candidate for further development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.